Spiro[bicyclo[3.1.0]hex-3-ene-2,2-[1,3]dioxolane], 6-methylene-, (-)-

• CAS RN: 117341-96-5
• Molecular Formula: C9H10O2
• Molecular Weight: 150.17 g/mol
• IUPAC Name: 6'-methylidenespiro[1,3-dioxolane-2,4'-bicyclo[3.1.0]hex-2-ene]
• InChI: InChI=1S/C9H10O2/c1-6-7-2-3-9(8(6)7)10-4-5-11-9/h2-3,7-8H,1,4-5H2
• InChI Key: FECGCUATNLPZSC-UHFFFAOYSA-N
• SMILES: C=C1C2C1C3(C=C2)OCCO3
• synonyms: Spiro[bicyclo[3.1.0]hex-3-ene-2,2-[1,3]dioxolane], 6-methylene-

Description

Spiro[bicyclo[3.1.0]hex-3-ene-2,2-[1,3]dioxolane], 6-methylene-, (-)-, also known as (-)-6-Methylene-spiro[3.1.0]hexane-2,2-dioxide, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism Of Action

The mechanism of action of (-)-6-Methylene-spiro[3.1.0]hexane-2,2-dioxide is not well understood. However, it is believed that this compound acts as a chiral auxiliary in various organic reactions, allowing for the synthesis of chiral molecules with high enantioselectivity. Additionally, it has been suggested that this compound may have potential applications as a chiral ligand in various catalytic reactions.

Biochemical And Physiological Effects

There is limited information available on the biochemical and physiological effects of (-)-6-Methylene-spiro[3.1.0]hexane-2,2-dioxide. However, it has been reported that this compound is non-toxic and has low environmental impact.

Advantages And Limitations For Lab Experiments

One of the main advantages of (-)-6-Methylene-spiro[3.1.0]hexane-2,2-dioxide is its potential as a chiral building block in organic synthesis. It has been found to be an effective chiral auxiliary in various organic reactions, allowing for the synthesis of chiral molecules with high enantioselectivity. However, one of the main limitations of this compound is its low yield in the synthesis process, which can make it difficult to obtain in large quantities.

Future Directions

There are several future directions for research on (-)-6-Methylene-spiro[3.1.0]hexane-2,2-dioxide. One potential direction is the development of new and more efficient synthesis methods for this compound. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields, including organic synthesis and material science. Finally, more research is needed to explore the potential environmental impact of this compound and its derivatives.

Synthesis Methods

The synthesis of (-)-6-Methylene-spiro[3.1.0]hexane-2,2-dioxide involves a multi-step process that includes the reaction of 2,3-dihydrofuran with ethylmagnesium bromide, followed by the reaction of the resulting compound with 1,3-dibromo-1,1,3,3-tetramethyldisiloxane. The final step involves the reaction of the resulting compound with 1,3-cyclohexadiene in the presence of a palladium catalyst. The yield of this synthesis method is reported to be around 20%.

Scientific Research Applications

(-)-6-Methylene-spiro[3.1.0]hexane-2,2-dioxide has been found to have potential applications in various scientific research fields. One of the most promising applications of this compound is in the field of organic synthesis. It has been used as a chiral building block in the synthesis of various organic molecules, including natural products and pharmaceuticals. Additionally, this compound has been found to have potential applications in the field of material science. It has been used as a precursor for the synthesis of various functional materials, including organic optoelectronic materials and liquid crystals.